Cas no 2228821-29-0 (2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol)

• Product Name: 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol
• CAS No: 2228821-29-0
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5748828
• PubChem ID: 165606671
• Update Time: 2025-06-07

2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-thiazol-4-yl)propan-2-ol
• EN300-1728078
• 2228821-29-0
• 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol

• Inchi： 1S/C9H13NOS/c1-9(2,11)7-5-12-8(10-7)6-3-4-6/h5-6,11H,3-4H2,1-2H3
• InChI Key： LNOLTMSBDHRWSH-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(C)O)N=C1C1CC1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol

Introduction to 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol (CAS No. 2228821-29-0)

2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228821-29-0, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a cyclopropyl group and a thiazole moiety, which are known for their diverse biological activities and interactions with biological targets.

The thiazole ring is a heterocyclic aromatic compound that plays a crucial role in medicinal chemistry. It is found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The presence of the cyclopropyl group in 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol enhances its chemical stability and influences its pharmacokinetic properties. This combination of structural features makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol with various biological targets. Studies have shown that the thiazole moiety can interact with enzymes and receptors involved in metabolic pathways, suggesting potential applications in treating metabolic disorders. Additionally, the cyclopropyl group may contribute to the compound's ability to cross cell membranes, improving its bioavailability.

In vitro studies have demonstrated that 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol exhibits inhibitory activity against certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing interest in developing anti-inflammatory drugs with minimal side effects. The compound's ability to modulate these pathways could make it a valuable asset in the treatment of chronic inflammatory diseases.

The synthesis of 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to optimize yield and purity. These techniques ensure that the final product meets the stringent standards required for pharmaceutical applications.

One of the key challenges in drug development is achieving selectivity—ensuring that a compound interacts with its intended target without affecting other biological systems. The unique structural features of 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol contribute to its selectivity by allowing specific interactions with biological targets while minimizing off-target effects. This characteristic is critical for reducing adverse reactions and improving patient outcomes.

Current research is focused on exploring the pharmacological properties of 2-(2-Cyclopropyl-1,3-thiazol-4-yl)propan-2-ol in preclinical models. Preliminary data suggest that the compound may have potential applications in treating neurological disorders due to its ability to cross the blood-brain barrier. Further studies are needed to confirm these findings and to evaluate its safety and efficacy in animal models.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(2-Cyclopropyl-1,3-thiazol-4-yli propan - 22 - 29 - 0). These technologies enable researchers to predict biological activity and optimize molecular structures more efficiently than traditional methods. By leveraging these tools, scientists can rapidly screen large libraries of compounds and identify those with high potential for therapeutic use.

The future of pharmaceutical research lies in interdisciplinary collaborations between chemists, biologists, and computer scientists. The development of novel compounds like (CAS No.) 22288 21 - 29 - 0 relies on integrating knowledge from multiple fields to create innovative solutions for complex diseases. As research progresses, it is expected that compounds with similar structural motifs will continue to emerge as valuable tools in drug discovery.

In conclusion,(product name) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activity make it a promising candidate for further development. As research continues to uncover new insights into its pharmacological properties,(CAS No.) 22288 21 - 29 - 0 is poised to play a crucial role in shaping the future of medicine.